Cas no 2740591-75-5 (rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride)

• Product Name: rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride
• CAS No: 2740591-75-5
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• CID: 6150441
• PubChem ID: 165942111
• Update Time: 2025-07-14

rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28316135
• 2740591-75-5
• rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride
• Z5105477701

• Inchi： 1S/C7H11NO.ClH/c1-2-6-4-8-5-7(6)9-3-1;/h1-2,6-8H,3-5H2;1H/t6-,7-;/m0./s1
• InChI Key： YMMZPCVWWBGOAL-LEUCUCNGSA-N
• SMILES： Cl.O1CC=C[C@H]2CNC[C@H]12

Computed Properties

• Exact Mass: 161.0607417g/mol
• Monoisotopic Mass: 161.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride

Introduction to rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride (CAS No. 2740591-75-5)

Rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride (CAS No. 2740591-75-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrano[2,3-c]pyrroles and is characterized by its unique structural features and potential biological activities. The racemic form of this compound has been extensively studied for its pharmacological properties and therapeutic applications.

The chemical structure of rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride is composed of a fused pyran and pyrrole ring system. The presence of the hydrochloride salt form enhances its solubility and stability in aqueous environments, making it suitable for various pharmaceutical formulations. The racemic nature of the compound suggests that it exists as a mixture of enantiomers, which can have different biological activities and pharmacokinetic profiles.

Recent studies have highlighted the potential of rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride has also demonstrated potential as an antioxidant. Research has indicated that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride has been investigated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable distribution pattern in tissues. It is rapidly absorbed from the gastrointestinal tract and distributed to various organs such as the liver and brain. The compound is metabolized primarily by cytochrome P450 enzymes and excreted via the urinary route.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(4aR,7aS)-2H,4aH,5H,6H,7H,7aH-pyrano[2,3-c]pyrrole hydrochloride in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, rac-(4aR,7aS)-2H,4aH,5H,6H,7H， 7a H-pyrano [ 2， 3 -c ] pyrrole hydrochloride (CAS No. 2740591-75-5) represents a promising new molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.